Cas no 1797376-50-1 (4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid)

• Product Name: 4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid
• CAS No: 1797376-50-1
• CID: 4614759
• Update Time: 2025-05-20

4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid

Additional information on 4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid

4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic Acid: A Comprehensive Overview

4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid, also known by its CAS registry number CAS No. 1797376-50-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central scaffold. Attached to this ring are two substituents: a phenyl group at position 2 and a sulfanyl group substituted with a 2,5-dimethylphenyl moiety at position 4. Additionally, the carboxylic acid group at position 5 introduces acidic properties to the molecule, which can be exploited in various chemical reactions and functionalization strategies.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents. The unique combination of substituents in 4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid suggests potential interactions with key biological targets, such as protein kinases or nucleic acids. These interactions could lead to novel therapeutic interventions in oncology and other disease areas.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to assemble the complex structure efficiently. The incorporation of bulky substituents, such as the 2,5-dimethylphenyl group, poses additional challenges but also offers opportunities for tuning the physical and chemical properties of the molecule.

In terms of applications, the carboxylic acid functionality in CAS No. 1797376-50-1 allows for further derivatization into esters or amides, expanding its utility in material science and polymer chemistry. For instance, this compound could serve as a building block for constructing advanced materials with tailored electronic or mechanical properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic profiles of this compound without extensive experimental work. Molecular docking studies have revealed potential binding modes with key enzymes involved in cellular signaling pathways, providing valuable insights into its mechanism of action.

In conclusion, 4-(2,5-Dimethylphenyl)sulfanyl-2-phenylpyrimidine-5-carboxylic acid represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structure and functional groups make it an attractive target for developing innovative solutions across multiple disciplines.